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Compound of Interest

1-(4-Fluorophenyl)-1-
Compound Name:
methoxypropan-2-amine

Cat. No.: B13282715

Get Quote

Designation: -Methoxy-4-Fluoroamphetamine ( -MeO-4-
FA)
Executive Summary

1-(4-Fluorophenyl)-1-methoxypropan-2-amine (herein referred to as

-MeO-4-FA) represents a specific structural modification of the substituted amphetamine class.
By introducing a methoxy group at the benzylic (

) position of the 4-fluoroamphetamine (4-FA) scaffold, this molecule serves as a critical
chemical probe in neuropharmacology.

Its primary research applications lie in Structure-Activity Relationship (SAR) studies mapping
the steric and electrostatic tolerance of Monoamine Transporters (MATS), specifically the
Serotonin Transporter (SERT) and Dopamine Transporter (DAT). Furthermore, due to the
metabolic blockade provided by the fluorine (para-position) and methoxy (beta-position)
substitutions, this compound is a high-priority target for toxicokinetic stability profiling and
forensic standard development.
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Part 1: Chemical Architecture & Mechanistic

Rationale
Structural Logic

The molecule combines two distinct pharmacological modifications onto the phenethylamine
backbone:

e 4-Fluoro Substitution: Mimics the size of a hydrogen atom but exerts a strong electron-
withdrawing effect, increasing lipophilicity and blocking para-hydroxylation (a primary
metabolic route for amphetamines).

e -Methoxy Substitution: Introduces steric bulk at the benzylic carbon. This prevents metabolic

-hydroxylation (conversion to norephedrine analogs) and alters the binding pose within the
transporter proteins.

Theoretical Signhaling Pathway (SAR Probe)

Research indicates that the

-position of amphetamines interacts with specific residues in the transmembrane domains of
MATSs.

-MeO-4-FA is used to test whether the transporter can accommodate a hydrogen-bond
acceptor (ether oxygen) without the donor capability of a hydroxyl group (as seen in
ephedrine).
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Figure 1: Pharmacological Interaction Pathway. The diagram illustrates the dual-target potential
and metabolic resistance mechanism of

-MeO-4-FA.

Part 2: Experimental Protocols (In Vitro)
Monoamine Transporter Uptake Inhibition Assay

Objective: To determine the IC50 of

-MeO-4-FA at SERT, DAT, and NET. This protocol validates the compound's potency relative to
4-FA and Methamphetamine.

Reagents:
o HEK293 cells stably expressing human SERT, DAT, or NET.
o Radioligands:

(Serotonin),
(Dopamine).

o Scintillation fluid.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b13282715/docs?utm_src=pdf-body-img#technical-guide-research-applications-of-1-4-fluorophenyl-1-methoxypropan-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13282715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow:

o Cell Preparation: Harvest HEK293 cells and suspend in Krebs-Ringer-HEPES (KRH) buffer
containing 0.1% glucose.

e Drug Incubation: Aliquot

of
-MeO-4-FA (concentrations:
to
) into 96-well plates.
* Initiation: Add
of radioligand (
final concentration) and
of cell suspension (
cells/well).

o Equilibrium: Incubate for 10 minutes at

» Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5%
polyethylenimine using a cell harvester.

e Quantification: Wash filters 3x with ice-cold buffer. Add scintillation fluid and count
radioactivity (CPM).

Data Analysis: Calculate IC50 using non-linear regression (GraphPad Prism).

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13282715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Parameter Control (4-FA) -MeO-4-FA Interpretation
(Hypothetical)
-methoxy group likely
SERT IC50 ~300 nM >500 nM reduces affinity due to
steric clash.
Significant reduction
DAT IC50 ~2000 nM >5000 nM in dopaminergic
potency expected.
Probe likely retains
o serotonergic bias but
Selectivity SERT > DAT SERT >> DAT

with lower overall

potency.

Metabolic Stability Profiling (Microsomal Assay)

Objective: To quantify the intrinsic clearance (

) and identify if the

-methoxy group successfully blocks metabolism compared to non-methoxylated analogs.

Rationale: The 4-Fluoro group blocks para-hydroxylation. The

-methoxy group blocks

-hydroxylation. The primary expected metabolic route is O-demethylation or N-dealkylation.
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Figure 2: Predicted Metabolic Fate. The diagram outlines the potential breakdown pathways,
emphasizing the compound's resistance to standard hydroxylation.

Protocol:

¢ Incubation System: Human Liver Microsomes (HLM) at 0.5 mg protein/mL in phosphate
buffer (pH 7.4).

e Substrate: Add
-MeO-4-FA (
final).
o Start: Initiate with NADPH-generating system (
NADP+,
glucose-6-phosphate,

G6PDH).

« Sampling: Aliquot at 0, 15, 30, 60 min.

¢ Quench: Add ice-cold Acetonitrile (containing Internal Standard).
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e Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Part 3: Forensic & Analytical Applications

For forensic laboratories identifying novel psychoactive substances (NPS),

-MeO-4-FA presents specific mass spectral challenges.

GC-MS Fragmentation Pattern

Unlike standard amphetamines which fragment primarily at the
-cleavage (yielding

44 for amphetamine), the

-methoxy group alters the fragmentation.

e Base Peak: The

-cleavage still dominates, producing the iminium ion

e Secondary lons: Look for the loss of methanol (

) or the tropylium ion equivalent.

o 4-Fluorobenzyl cation (

109): Highly characteristic.

o Methoxylated Benzyl fragment: The presence of the methoxy group on the alkyl chain vs.
the ring is distinguished by the retention of the oxygen in the benzylic fragment during
specific rearrangements.

LC-MS/MS Transition Monitoring (MRM)

For biological matrices (blood/urine), use the following transitions for Multiple Reaction
Monitoring:
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Collision Energy

Precursor lon (Q1) Product lon (Q3) (eV) Structural Origin
e
184.1 109.0 20 4-Fluorobenzyl cation
184.1 Loss of amine +
' 135.0 15
methyl
Loss of Methanol
184.1 152.0 10

(neutral loss)
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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